Cas no 28783-21-3 (Methyl Thieno2,3-Cpyridine-3-carboxylate)

• Product Name: Methyl Thieno2,3-Cpyridine-3-carboxylate
• CAS No: 28783-21-3
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• MDL: MFCD18833774
• CID: 239908
• PubChem ID: 595761
• Update Time: 2025-11-02

Methyl Thieno2,3-Cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxylicacid, methyl ester
• Methyl thieno[2,3-c]pyridine-3-carboxylate
• AC1LC7LO
• AG-E-92893
• CTK4G2067
• KB-261045
• Thieno[2,3-c]pyridine-3-carboxylic acid, methyl ester (8CI)
• Thieno[2,3-c]pyridine-3-carboxylic acid, methyl ester
• MTYYZCUGEPQHNG-UHFFFAOYSA-N
• D79811
• Methyl thieno[2,3-c]pyridine-3-carboxylate #
• MFCD18833774
• 28783-21-3
• Methylthieno[2,3-c]pyridine-3-carboxylate
• SY068116
• methyl thieno[2, 3-c]pyridine-3-carboxylate
• DTXSID80344292
• CS-0333353
• thieno[2,3-c]pyridine-3-carboxylic acid methyl ester
• Methyl Thieno2,3-Cpyridine-3-carboxylate

• MDL： MFCD18833774
• Inchi： 1S/C9H7NO2S/c1-12-9(11)7-5-13-8-4-10-3-2-6(7)8/h2-5H,1H3
• InChI Key： MTYYZCUGEPQHNG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C2C=CN=CC1=2

Computed Properties

• Exact Mass: 193.01974964g/mol
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• Boiling Point: 332.9±22.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Methyl Thieno2,3-Cpyridine-3-carboxylate

Exploring Methyl Thieno[2,3-C]pyridine-3-carboxylate (CAS No. 28783-21-3): Properties, Applications, and Market Insights

In the realm of heterocyclic compounds, Methyl Thieno[2,3-C]pyridine-3-carboxylate (CAS No. 28783-21-3) stands out as a versatile and intriguing molecule. This compound, which combines a thiophene ring fused with a pyridine core and a methyl ester functional group, has garnered significant attention in both academic research and industrial applications. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors.

The chemical structure of Methyl Thieno[2,3-C]pyridine-3-carboxylate is characterized by a thienopyridine backbone, where the thiophene and pyridine rings share two carbon atoms. This fusion creates a rigid, planar structure that influences the compound's electronic properties and reactivity. The presence of the methyl ester group at the 3-position further enhances its utility as a building block in organic synthesis. Researchers have explored various synthetic routes to access this compound, with methods often involving cyclization reactions or functional group transformations of precursor molecules.

One of the most compelling aspects of Methyl Thieno[2,3-C]pyridine-3-carboxylate is its role in medicinal chemistry. The thienopyridine scaffold is a privileged structure in drug discovery, appearing in numerous bioactive molecules. For instance, derivatives of this core have shown promise as kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The methyl ester moiety in this compound serves as a handle for further derivatization, allowing medicinal chemists to explore structure-activity relationships and optimize drug candidates.

Beyond pharmaceuticals, Methyl Thieno[2,3-C]pyridine-3-carboxylate finds applications in material science. The conjugated system of the thienopyridine ring contributes to interesting electronic properties, making it a potential candidate for organic electronic materials. Researchers have investigated its use in organic light-emitting diodes (OLEDs) and organic photovoltaics, where its ability to transport charge could be harnessed for more efficient devices. The compound's stability and synthetic accessibility make it an attractive building block for these advanced materials.

The synthesis and characterization of Methyl Thieno[2,3-C]pyridine-3-carboxylate typically involve modern analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy is routinely used to confirm the structure, with characteristic signals appearing for the aromatic protons and the methyl ester group. Mass spectrometry provides confirmation of the molecular weight, while high-performance liquid chromatography (HPLC) ensures purity for research applications. These analytical methods are crucial for quality control, especially when the compound is used as an intermediate in multi-step syntheses.

In recent years, the demand for Methyl Thieno[2,3-C]pyridine-3-carboxylate has grown alongside advancements in drug discovery and material science. Market analysis indicates steady growth in the fine chemicals sector, with particular interest in heterocyclic building blocks like this compound. Suppliers have responded by offering the material in various quantities, from milligram-scale for research laboratories to kilogram quantities for industrial applications. The compound's stability under standard storage conditions (typically recommended at room temperature in a dry environment) contributes to its commercial viability.

Environmental and safety considerations for Methyl Thieno[2,3-C]pyridine-3-carboxylate are important for researchers and industrial users. While not classified as highly hazardous, standard laboratory precautions should be observed when handling this compound. Proper personal protective equipment, including gloves and safety glasses, is recommended. The compound should be used in well-ventilated areas, and material safety data sheets (MSDS) should be consulted for specific handling instructions. These precautions align with the broader movement toward green chemistry principles in research and manufacturing.

Looking to the future, research directions for Methyl Thieno[2,3-C]pyridine-3-carboxylate are likely to expand. The continued exploration of thienopyridine derivatives in drug discovery, particularly in areas like central nervous system disorders and infectious diseases, may drive further interest in this scaffold. In materials science, the push for more sustainable electronic components could see increased investigation of this and related compounds as alternatives to traditional materials. The compound's versatility ensures it will remain relevant across multiple scientific disciplines.

For researchers considering working with Methyl Thieno[2,3-C]pyridine-3-carboxylate, several practical considerations emerge. The compound's solubility profile (typically soluble in common organic solvents like dichloromethane, dimethyl sulfoxide, and alcohols) makes it convenient for various synthetic applications. Its stability under many reaction conditions allows for diverse transformations, though the ester group may require protection in some cases. These characteristics, combined with the commercial availability of the compound, make it an accessible starting point for numerous research projects.

The intellectual property landscape surrounding Methyl Thieno[2,3-C]pyridine-3-carboxylate reflects its importance in chemical research. While the compound itself is not patented, numerous patents exist for its derivatives and applications, particularly in pharmaceutical compositions. This patent activity underscores the value of the thienopyridine scaffold in innovation. Researchers should conduct thorough patent searches when developing new applications to ensure freedom to operate and identify potential collaboration opportunities.

In conclusion, Methyl Thieno[2,3-C]pyridine-3-carboxylate (CAS No. 28783-21-3) represents a fascinating case study in the utility of heterocyclic chemistry. Its applications span from drug discovery to advanced materials, demonstrating how fundamental chemical structures can enable diverse technological advancements. As research continues to uncover new properties and applications for this compound and its derivatives, its importance in both academic and industrial settings is likely to grow, making it a molecule worth watching in the coming years.